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Compound of Interest

Compound Name: 3,3-Dimethylglutaric acid

Cat. No.: B110500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

precautions for 3,3-Dimethylglutaric acid (CAS No. 4839-46-7). Adherence to these

guidelines is critical to ensure a safe laboratory environment and minimize risks associated with

the use of this compound.

Hazard Identification and Classification
3,3-Dimethylglutaric acid is classified as a hazardous chemical under the OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] The primary hazards are associated with

irritation to the skin, eyes, and respiratory system.[1][2][3]
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Hazard Class Category GHS Code Hazard Statement

Skin

Corrosion/Irritation
Category 2 H315

Causes skin irritation.

[2][3]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation.[2][3]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation.[1][2][3]

Signal Word:Warning[1][2][3]

Hazard Pictogram:

alt text

Physical and Chemical Properties
Understanding the physical and chemical properties of 3,3-Dimethylglutaric acid is

fundamental to its safe handling and storage.

Property Value Source

Chemical Formula C₇H₁₂O₄ [2][4]

Molecular Weight 160.17 g/mol [2]

Appearance White crystalline powder [2]

Melting Point 100-102 °C (lit.) [5]

Boiling Point 290 °C [5][6]

Synonyms
3,3-Dimethylpentanedioic acid,

β,β-Dimethylglutaric acid
[1][2]

Water Solubility Soluble [6]
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Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are essential to prevent

exposure.

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area, such as a chemical fume hood,

especially when handling the powder form to avoid dust formation.[1]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

close to the workstation.[1]

Personal Protective Equipment (PPE)
The selection of PPE is contingent on the nature of the work being performed.

Task Assessment:
Handling 3,3-Dimethylglutaric Acid

Weighing or Transferring
(Dust potential)

Preparing Solutions or
Working with Solutions

Required PPE:
- Safety Goggles (EN166)

- Nitrile Gloves
- Lab Coat

- Respiratory Protection (if ventilation is inadequate)

High risk of inhalation

Required PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

Lower risk of inhalation

Click to download full resolution via product page

Caption: PPE selection workflow for handling 3,3-Dimethylglutaric acid.

Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles that

comply with OSHA's 29 CFR 1910.133 or European Standard EN166.[1]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent

skin exposure.[1]

Respiratory Protection: If ventilation is insufficient or dust is generated, use a NIOSH/MSHA-

approved respirator.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the chemical's integrity and

prevent hazardous situations.

Handling
Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[1]

Minimize dust generation and accumulation.[1]

Ensure adequate ventilation during use.[1]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials.[1]
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3,3-Dimethylglutaric Acid
(Solid)

Store in:
Cool, Dry, Well-Ventilated Area

Tightly Closed Container

Safe Storage Conditions

Store Away From:

Bases

Incompatible

Oxidizing Agents

Incompatible

Reducing Agents

Incompatible
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Spill of
3,3-Dimethylglutaric Acid

Occurs

Evacuate unnecessary personnel.
Ensure adequate ventilation.

Don appropriate PPE:
Gloves, Goggles, Lab Coat,

Respirator (if needed)

Sweep up the solid material.
Avoid creating dust.

Place into a suitable, closed
container for disposal.

Clean the spill area thoroughly.

Dispose of waste according to
local, regional, and national regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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